Cas no 2287340-42-3 ([3-[2-(2-Methoxyethoxy)ethyl]-1-bicyclo[1.1.1]pentanyl]hydrazine)

• Product Name: [3-[2-(2-Methoxyethoxy)ethyl]-1-bicyclo[1.1.1]pentanyl]hydrazine
• CAS No: 2287340-42-3
• MF: C₁₀H₂₀N₂O₂
• MW: 200.278002738953
• CID: 6080599
• PubChem ID: 137945117
• Update Time: 2025-10-05

[3-[2-(2-Methoxyethoxy)ethyl]-1-bicyclo[1.1.1]pentanyl]hydrazine Chemical and Physical Properties

Names and Identifiers

• [3-[2-(2-Methoxyethoxy)ethyl]-1-bicyclo[1.1.1]pentanyl]hydrazine
• EN300-6762107
• 2287340-42-3
• {3-[2-(2-methoxyethoxy)ethyl]bicyclo[1.1.1]pentan-1-yl}hydrazine

• Inchi： 1S/C10H20N2O2/c1-13-4-5-14-3-2-9-6-10(7-9,8-9)12-11/h12H,2-8,11H2,1H3
• InChI Key： AGTUYKJDEQDPNI-UHFFFAOYSA-N
• SMILES： O(CCOC)CCC12CC(C1)(C2)NN

Computed Properties

• Exact Mass: 200.152477885g/mol
• Monoisotopic Mass: 200.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 56.5Ų

Additional information on [3-[2-(2-Methoxyethoxy)ethyl]-1-bicyclo[1.1.1]pentanyl]hydrazine

Comprehensive Guide to [3-[2-(2-Methoxyethoxy)ethyl]-1-bicyclo[1.1.1]pentanyl]hydrazine (CAS No. 2287340-42-3)

[3-[2-(2-Methoxyethoxy)ethyl]-1-bicyclo[1.1.1]pentanyl]hydrazine (CAS No. 2287340-42-3) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and material science research. This bicyclic hydrazine derivative features a bicyclo[1.1.1]pentane core, which is increasingly being explored as a bioisostere for aromatic rings in drug design. The compound's methoxyethoxyethyl side chain enhances its solubility and bioavailability, making it particularly interesting for medicinal chemistry applications.

The molecular structure of [3-[2-(2-Methoxyethoxy)ethyl]-1-bicyclo[1.1.1]pentanyl]hydrazine presents several noteworthy characteristics. The bicyclo[1.1.1]pentane scaffold is known for its high stability and three-dimensionality, which can improve binding affinity and selectivity in drug-target interactions. The hydrazine functional group offers versatile reactivity, enabling various chemical modifications for derivative synthesis. Researchers are particularly interested in how this compound's methoxyethoxyethyl substituent affects its pharmacokinetic properties, as this moiety is known to influence membrane permeability and metabolic stability.

Recent studies have highlighted the potential of [3-[2-(2-Methoxyethoxy)ethyl]-1-bicyclo[1.1.1]pentanyl]hydrazine in drug discovery programs. Its structural features make it a promising candidate for developing novel enzyme inhibitors and receptor modulators. The compound's bicyclo[1.1.1]pentane core serves as an excellent isostere for para-substituted benzene rings, potentially reducing metabolic liabilities while maintaining biological activity. Pharmaceutical researchers are investigating its application in CNS-targeted therapies, where the methoxyethoxyethyl group may enhance blood-brain barrier penetration.

In material science, [3-[2-(2-Methoxyethoxy)ethyl]-1-bicyclo[1.1.1]pentanyl]hydrazine has shown promise as a building block for advanced polymers. The rigidity of the bicyclo[1.1.1]pentane unit can impart unique mechanical properties to polymeric materials, while the hydrazine group offers crosslinking capabilities. These characteristics are particularly valuable in developing high-performance coatings and adhesives with improved thermal stability and mechanical strength.

The synthesis of [3-[2-(2-Methoxyethoxy)ethyl]-1-bicyclo[1.1.1]pentanyl]hydrazine typically involves multi-step organic transformations. Key challenges include the selective functionalization of the bicyclo[1.1.1]pentane scaffold and the controlled introduction of the methoxyethoxyethyl side chain. Recent advances in flow chemistry and catalytic methods have improved the efficiency of these synthetic routes, making the compound more accessible for research purposes.

Analytical characterization of [3-[2-(2-Methoxyethoxy)ethyl]-1-bicyclo[1.1.1]pentanyl]hydrazine requires specialized techniques due to its unique structure. Nuclear magnetic resonance (NMR) spectroscopy, particularly ¹³C NMR, is essential for verifying the bicyclo[1.1.1]pentane framework, while mass spectrometry confirms the molecular weight and purity. High-performance liquid chromatography (HPLC) methods have been developed to ensure the quality control of this compound in research settings.

The stability profile of [3-[2-(2-Methoxyethoxy)ethyl]-1-bicyclo[1.1.1]pentanyl]hydrazine has been extensively studied. The bicyclo[1.1.1]pentane core demonstrates remarkable thermal stability, while the hydrazine moiety requires careful handling under inert atmospheres to prevent oxidation. Proper storage conditions, typically under nitrogen at low temperatures, are recommended to maintain the compound's integrity over extended periods.

Current research trends involving [3-[2-(2-Methoxyethoxy)ethyl]-1-bicyclo[1.1.1]pentanyl]hydrazine focus on its application in fragment-based drug discovery. The compound's combination of a rigid bicyclo[1.1.1]pentane core and flexible methoxyethoxyethyl side chain makes it an attractive fragment for screening against various biological targets. Computational chemistry approaches are being employed to predict its binding modes and optimize its molecular properties for specific therapeutic applications.

From a commercial perspective, the demand for [3-[2-(2-Methoxyethoxy)ethyl]-1-bicyclo[1.1.1]pentanyl]hydrazine has been steadily increasing. Specialty chemical suppliers have noted growing interest from pharmaceutical and biotechnology companies exploring novel chemical space for drug development. The compound's CAS number (2287340-42-3) has become a frequent search term in scientific databases, reflecting its rising importance in medicinal chemistry research.

Future directions for [3-[2-(2-Methoxyethoxy)ethyl]-1-bicyclo[1.1.1]pentanyl]hydrazine research include exploring its potential in targeted drug delivery systems. The methoxyethoxyethyl moiety could be modified to create prodrugs or conjugates with improved tissue specificity. Additionally, materials scientists are investigating its incorporation into smart polymers that respond to environmental stimuli, leveraging the unique properties of the bicyclo[1.1.1]pentane scaffold.

For researchers working with [3-[2-(2-Methoxyethoxy)ethyl]-1-bicyclo[1.1.1]pentanyl]hydrazine, proper safety protocols are essential. While not classified as hazardous, standard laboratory precautions should be followed when handling this compound, including the use of personal protective equipment and adequate ventilation. Material safety data sheets (MSDS) should be consulted for specific handling and disposal guidelines.

The intellectual property landscape surrounding [3-[2-(2-Methoxyethoxy)ethyl]-1-bicyclo[1.1.1]pentanyl]hydrazine is evolving rapidly. Several patents have been filed covering its synthesis methods and potential applications, particularly in pharmaceutical compositions. Researchers should conduct thorough patent searches before developing commercial applications of this compound to avoid infringement issues.

In conclusion, [3-[2-(2-Methoxyethoxy)ethyl]-1-bicyclo[1.1.1]pentanyl]hydrazine (CAS No. 2287340-42-3) represents an exciting area of research at the intersection of medicinal chemistry and materials science. Its unique combination of a bicyclo[1.1.1]pentane core and methoxyethoxyethyl-substituted hydrazine functionality offers numerous opportunities for innovation in drug discovery and advanced materials development. As research continues to uncover its full potential, this compound is poised to play an increasingly important role in scientific and industrial applications.